epi-Cochlioquinone A
Overview
Description
Epi-Cochlioquinone A is a natural product that belongs to the family of quinones. It is isolated from the marine-derived fungus Cochliobolus sp. and has shown promising results in various scientific research studies due to its unique structure and properties.
Scientific Research Applications
Total Synthesis and Structural Determination
The first total synthesis of epi-cochlioquinone A was achieved via a highly convergent method, featuring asymmetric reactions and stereoselective conjugate additions. This synthesis is significant for understanding the structural and functional aspects of this compound (Hosokawa et al., 2010).
Biological Activities and Isolation
Epi-cochlioquinone D and its derivatives were isolated from Helminthosporium velutinum, exhibiting potent antifungal activity. This study highlighted the specific recognition of cochlioquinone structures by certain fungi and their potential use in antifungal applications (Arayama et al., 2015).
Plant Defense Compounds
Cochlioquinone-9, related to this compound, was studied for its effectiveness in controlling white-backed planthopper in rice. This research emphasized the potential of cochlioquinones as natural, environmentally friendly pesticides (Jang et al., 2021).
Anti-Angiogenic Properties
Cochlioquinone A1, similar to this compound, was found to inhibit in vitro angiogenesis, indicating its potential as a therapeutic agent for angiogenesis-related diseases. This discovery opens avenues for the development of new treatments using cochlioquinones (Jung et al., 2003).
Properties
| 147384-57-4 | |
Molecular Formula |
C30H44O8 |
Molecular Weight |
532.7 g/mol |
IUPAC Name |
[(2S,3R,4S)-2-[(3R,4aR,6aS,12S,12aS,12bR)-12-hydroxy-3-(2-hydroxypropan-2-yl)-6a,12b-dimethyl-8,11-dioxo-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthen-9-yl]-4-methylhexan-3-yl] acetate |
InChI |
InChI=1S/C30H44O8/c1-9-15(2)25(36-17(4)31)16(3)18-14-19(32)22-24(34)27-29(7)12-10-20(28(5,6)35)37-21(29)11-13-30(27,8)38-26(22)23(18)33/h14-16,20-21,24-25,27,34-35H,9-13H2,1-8H3/t15-,16-,20+,21+,24+,25+,27+,29-,30-/m0/s1 |
InChI Key |
UWSYUCZPPVXEKW-UDLMDNSSSA-N |
Isomeric SMILES |
CC[C@H](C)[C@H]([C@@H](C)C1=CC(=O)C2=C(C1=O)O[C@]3(CC[C@@H]4[C@@]([C@H]3[C@@H]2O)(CC[C@@H](O4)C(C)(C)O)C)C)OC(=O)C |
SMILES |
CCC(C)C(C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2O)(CCC(O4)C(C)(C)O)C)C)OC(=O)C |
Canonical SMILES |
CCC(C)C(C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2O)(CCC(O4)C(C)(C)O)C)C)OC(=O)C |
synonyms |
cochlioquinone A epi-cochlioquinone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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